(S)-4-Aminopyrrolidin-2-one hydrochloride
Overview
Description
Aminopyrrolidinone is a type of organic compound known as a pyrrolidinone, which is a cyclic amide. The prefix “amino-” indicates the presence of an amino group. The “(S)-” denotes the specific stereochemistry of the molecule . Hydrochloride refers to an acid salt resulting from the reaction of hydrochloric acid with an organic base, such as an amine .
Scientific Research Applications
Synthesis Techniques and Applications
- The compound has been utilized in the synthesis of various pharmacologically active molecules. For example, it serves as a precursor in the preparation of (S)-3-Hydroxypyrrolidine hydrochloride, highlighting the importance of specific synthesis techniques that improve yield through optimal conditions involving inexpensive reagents and simple operations (Li Zi-cheng, 2009).
Catalytic Applications in Organic Synthesis
- The compound is instrumental in asymmetric Michael additions of ketones to nitroalkenes, serving as a catalyst. This demonstrates its utility in modulating asymmetric chemoselective reactions, offering pathways to synthesize compounds with specific optical properties (Andrea Ruiz-Olalla, M. G. Retamosa, F. Cossío, 2015).
Pharmaceutical Design and Synthesis
- In medicinal chemistry, the derivative of (S)-4-Aminopyrrolidin-2-one hydrochloride has been used in the structure-based design of factor Xa inhibitors. This application underlines the compound's role in developing therapeutics with anticoagulant properties, demonstrating its versatility and essential function in drug discovery (R. Young, M. Campbell, A. D. Borthwick, et al., 2006).
Biomolecule Probes
- The compound's derivatives have been explored for creating water-soluble and biocompatible polymeric supports for ferrocene-labeled amino acid and peptide nucleic acid monomer derivatives. These applications are particularly relevant in developing new probes for biomolecules, showcasing the compound's potential in bioanalytical chemistry and sensor development (C. Baldoli, C. Oldani, E. Licandro, et al., 2007).
properties
IUPAC Name |
(4S)-4-aminopyrrolidin-2-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8N2O.ClH/c5-3-1-4(7)6-2-3;/h3H,1-2,5H2,(H,6,7);1H/t3-;/m0./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MTMHDNYPPBTWER-DFWYDOINSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CNC1=O)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H](CNC1=O)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
136.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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